Cas no 1806981-06-5 (Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-acetate)

Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-acetate is a versatile pyridine derivative with significant potential in pharmaceutical and agrochemical synthesis. Its key structural features—a chloromethyl group, difluoromethyl substituent, and hydroxyl functionality—enhance reactivity, enabling selective modifications for targeted applications. The presence of both electron-withdrawing (chloromethyl, difluoromethyl) and electron-donating (hydroxyl) groups offers a balanced reactivity profile, facilitating its use as an intermediate in heterocyclic chemistry. The ester moiety further enhances solubility and derivatization potential. This compound is particularly valuable in the development of bioactive molecules, where its multifunctional scaffold supports the construction of complex pharmacophores or agrochemical agents with optimized properties.

Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-acetate structure

1806981-06-5 structure

Product Name:Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-acetate

CAS No:1806981-06-5

MF:C₁₀H₁₀ClF₂NO₃

MW:265.641108989716

CID:4891651

Update Time:2025-06-12

Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-acetate
- Inchi： 1S/C10H10ClF2NO3/c1-17-8(16)2-5-6(3-11)9(10(12)13)14-4-7(5)15/h4,10,15H,2-3H2,1H3
- InChI Key： OQCWDUYRWSXBBT-UHFFFAOYSA-N
- SMILES： ClCC1C(C(F)F)=NC=C(C=1CC(=O)OC)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 268
XLogP3: 1.3
Topological Polar Surface Area: 59.4

Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029024774-250mg	Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-acetate	1806981-06-5	95%	250mg	$980.00	2022-03-31
Alichem	A029024774-500mg	Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-acetate	1806981-06-5	95%	500mg	$1,735.55	2022-03-31
Alichem	A029024774-1g	Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-acetate	1806981-06-5	95%	1g	$2,837.10	2022-03-31

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Additional information on Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-acetate

Recent Advances in the Application of Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-acetate (CAS: 1806981-06-5) in Chemical Biology and Pharmaceutical Research

Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-acetate (CAS: 1806981-06-5) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. This compound, with its unique difluoromethyl and chloromethyl functional groups, offers versatile reactivity that enables the construction of complex molecular architectures. Recent studies have highlighted its potential as a building block for the synthesis of kinase inhibitors and antimicrobial agents, making it a subject of growing interest in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the chloromethyl group for selective functionalization, while the difluoromethyl group contributed to enhanced metabolic stability of the final drug candidates. This work represents a significant advancement in the development of next-generation BTK inhibitors for autoimmune disorders and B-cell malignancies.

In antimicrobial research, a recent patent application (WO2023051234) disclosed novel β-lactamase inhibitors derived from Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-acetate. The compound's hydroxyl and acetate moieties were strategically modified to create molecules that effectively restore the activity of β-lactam antibiotics against resistant bacterial strains. This approach addresses the critical need for new strategies to combat antimicrobial resistance.

The synthetic accessibility of Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-acetate has been improved through recent process chemistry developments. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield (78%) and purity (>99%). This advancement is particularly important for facilitating the transition from laboratory-scale research to industrial production of derivative compounds.

Structural-activity relationship (SAR) studies utilizing this compound have provided valuable insights into the role of fluorine substitution in drug design. The difluoromethyl group's unique electronic and steric properties have been shown to significantly influence binding affinity to biological targets while improving pharmacokinetic properties. These findings are contributing to the rational design of new fluorinated pharmaceuticals.

Current research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) development, where its functional groups could serve as attachment points for E3 ligase ligands. Preliminary results presented at the 2024 American Chemical Society meeting suggest promising applications in targeted protein degradation therapies.

As research progresses, Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-acetate continues to demonstrate its versatility as a valuable synthetic intermediate in pharmaceutical development. Future studies are expected to further expand its applications in drug discovery, particularly in addressing challenging therapeutic targets.